1-(4-Methoxy-pyridin-2-yl)-ethanol

• IUPAC Name: 1-(4-methoxypyridin-2-yl)ethanol
• InChI: InChI=1S/C8H11NO2/c1-6(10)8-5-7(11-2)3-4-9-8/h3-6,10H,1-2H3
• InChI Key: OVCBUNMKJZUZSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=CC(=C1)OC)O
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol

Description

1-(4-Methoxy-pyridin-2-yl)-ethanol is a chemical compound with the empirical formula C7H9NO2. It is a heterocyclic compound, which means it contains a ring structure that includes atoms of at least two different elements. This compound is often used in proteomics research.

Molecular Structure Analysis

The molecular weight of 1-(4-Methoxy-pyridin-2-yl)-ethanol is 139.15. Its structure can be represented by the SMILES string COc1ccnc(CO)c1 and its InChI key is GBMRUSRMPOUVEK-UHFFFAOYSA-N.

Safety and Hazards

This compound has been classified as Acute Tox. 4 Oral, which means it may be harmful if swallowed. It’s important to handle it with appropriate safety measures.

Mechanism of Action

Target of Action

This compound is a unique chemical that is provided to early discovery researchers for exploration

Mode of Action

The interaction of this compound with its potential targets and the resulting changes are areas of ongoing research .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

As this compound is still in the early stages of research, its specific effects at the molecular and cellular level are yet to be determined .

Action Environment

Factors such as temperature, pH, and the presence of other molecules could potentially influence its action .

Synthesis routes and methods

Procedure details

114 g of (+)-1-[4-methoxy-2-pyridyl]-ethyl acetate are added dropwise at 70° C. to 220 ml of 4N sodium hydroxide solution. The mixture is then stirred for a further 2 h at 75° C., cooled and extracted with four times 200 ml of dichloromethane. The organic phase is washed with 2N sodium hydroxide solution and water, dried over sodium sulphate and concentrated to dryness. After thorough stirring with 250 ml of diisopropyl ether, this gives 64 g (72%) of the title compound of m.p. 92° C.